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Compound of Interest

Compound Name: 5-tert-Butyl-m-xylene

Cat. No.: B1265441

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 5-tert-Butyl-
m-xylene (CAS No. 98-19-1), a substituted aromatic hydrocarbon. The information presented
herein is intended to support laboratory safety protocols and risk assessments for professionals
in research, discovery, and drug development.

Chemical and Physical Properties

5-tert-Butyl-m-xylene is a colorless to light yellow liquid with an aromatic odor.[1][2] A
summary of its key physical and chemical properties is provided in the table below.
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Property Value Reference(s)
Molecular Formula Ci2H1s [2]
Molecular Weight 162.27 g/mol
Appearance Colorless to light yellow liquid [2][3]
Odor Aromatic [1112]
_ _ -18 °C to -22 °C (-0.4 °F to -8
Melting Point R [11[4115]
- _ 206 °C to 209 °C (402.8 °F to
Boiling Point [1][4][5]
408 °F) at 760 mmHg
_ 68 °C to 84 °C (154.4 °F to
Flash Point [5]
183.2 °F) (closed cup)
Density 0.86 g/cm3 at 20 °C [41[5]

Vapor Pressure

0.4 hPa at 20 °C

[4]115]

Autoignition Temperature

560 °C (1040 °F)

[5]

Water Solubility

Insoluble

Hazard Identification and Classification

5-tert-Butyl-m-xylene is classified as a hazardous chemical.[1] The primary hazards are its
combustibility and its potential to cause irritation to the skin, eyes, and respiratory tract.[1][6]

GHS Classification:
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Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3

Tract Irritation)

irritation

Signal Word: Warning[1][2]

Toxicological Information

The toxicological properties of 5-tert-Butyl-m-xylene have not been fully investigated.[1]

However, data from structurally similar compounds, such as m-xylene and tert-butylbenzene,

can provide an indication of its potential toxicity.

. Reference(s

Compound Test Route Species Value |

m-Xylene LD50 Oral Rat 5 g/kg [7]

m-Xylene LD50 Dermal Rabbit 12.18 g/kg [7]

) 27124 mg/ms3
m-Xylene LC50 Inhalation Rat [7]
(4 h)
tert-
LD50 Oral Rat 3045 mg/kg [819]

Butylbenzene

Experimental Protocols

The following sections describe the methodologies for key experiments used to determine the

safety profile of chemicals like 5-tert-Butyl-m-xylene, based on OECD and EPA guidelines.
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Acute Oral Toxicity (Based on OECD Guideline 401)

This test provides information on health hazards likely to arise from a single oral exposure to a
substance.[10]

o Principle: The test substance is administered in graduated doses to several groups of
experimental animals (typically rodents), with one dose per group.[10]

e Procedure:

[e]

Healthy, young adult rodents are selected and acclimatized.

o

The test substance is administered by gavage.[10]

[¢]

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.

[¢]

A full necropsy is performed on all animals at the end of the observation period.[10]

o Endpoint: The LD50 (median lethal dose) is calculated, which is the statistically derived
single dose expected to cause death in 50% of the animals.[10]

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test assesses the potential adverse effects of short-term dermal exposure to a substance.
[11]

e Principle: The test substance is applied to the clipped, intact skin of experimental animals
(e.q., rats, rabbits) for a 24-hour period.[12]

e Procedure:

[¢]

A defined area of the animal's fur is clipped.

o

The test substance is applied to the skin and covered with a porous gauze dressing.[13]

o

After 24 hours, the dressing and any residual test substance are removed.

[¢]

Animals are observed for 14 days for signs of toxicity and skin reactions.[12]
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o A gross necropsy is performed on all animals.[12]

o Endpoint: The dermal LD50 is determined.

Acute Inhalation Toxicity (Based on OECD Guideline
403)

This test evaluates the health hazards associated with a single, short-term inhalation exposure.

[4]

¢ Principle: Animals (typically rats) are exposed to the test substance as a gas, vapor, or
aerosol in a dynamic inhalation chamber for a defined period (usually 4 hours).[4][14]

e Procedure:
o Animals are placed in exposure chambers.

o The test atmosphere is generated and monitored for concentration and particle size
distribution (if applicable).

o Following the exposure period, animals are returned to their cages and observed for at
least 14 days.[14]

o Observations include mortality, clinical signs, and body weight changes.[14]
o A full necropsy is performed.

o Endpoint: The LC50 (median lethal concentration) is determined.[4]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test assesses the potential for a substance to cause localized skin irritation or corrosion.[2]
[15]

e Principle: The test substance is applied to a small area of the skin of a single animal
(typically an albino rabbit) under a semi-occlusive dressing for up to 4 hours.[5]
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e Procedure:

(¢]

A small patch of the animal's fur is clipped.

[¢]

0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to the skin.[16]

[¢]

The treated area is covered with a gauze patch.

[e]

After the exposure period, the patch is removed, and the skin is examined for erythema
(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).[5]

[e]

If no corrosive effect is observed, the test may be confirmed in additional animals.[2]

e Endpoint: The substance is classified based on the severity and reversibility of the skin
reactions.[16]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eye.[3][17]

e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an experimental animal (typically an albino rabbit), with the other eye serving as a control.[3]
[18]

e Procedure:

o

The lower eyelid is gently pulled away from the eyeball, and the test substance is instilled
into the conjunctival sac.[1]

o The eyelids are held together for a short period to prevent loss of the substance.[1]

o The eye is examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.[18]

o The use of topical anesthetics and systemic analgesics is recommended to minimize pain
and distress.[1]
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e Endpoint: The substance is classified based on the severity and reversibility of the ocular
lesions.[18]

Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with 5-
tert-Butyl-m-xylene.

e Handling:

[¢]

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

[¢]

Avoid contact with skin, eyes, and clothing.[1]

o

Avoid inhalation of vapor or mist.[1]

(¢]

Keep away from open flames, hot surfaces, and sources of ignition.[1]

[¢]

Take precautionary measures against static discharge.[1]

o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Keep away from heat, sparks, and flame.[2]

o Incompatible materials include strong oxidizing agents and strong acids.[8]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling 5-tert-Butyl-m-xylene.

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1]
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o Respiratory Protection: Under normal use conditions with adequate ventilation, no
respiratory protection is typically needed.[1] If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[8]

Emergency Procedures
First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1][2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if symptoms occur.[1][2]

 Inhalation: Remove to fresh air. Get medical attention if symptoms occur.[2]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Get medical attention if symptoms occur.[1][2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or foam.[1] Water
mist may be used to cool closed containers.[1]

o Specific Hazards: Combustible material.[1] Containers may explode when heated.[1] Vapors
may form explosive mixtures with air and travel to a source of ignition and flash back.[8]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.
Remove all sources of ignition. Take precautionary measures against static discharges.[1]

e Environmental Precautions: Should not be released into the environment.[1]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[1]
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Visualized Workflows

The following diagrams illustrate key experimental and safety workflows.
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Experimental Testing Workflow for Hazard Profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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